[(4-Aminophenyl)imino]dimethyl-lambda6-sulfanone
Overview
Description
“[(4-Aminophenyl)imino]dimethyl-lambda6-sulfanone” is a chemical compound with the CAS Number: 910780-61-9. It has a molecular weight of 184.26 and its IUPAC name is N-(4-aminophenyl)-S-methylmethanesulfinamide . It is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The molecular formula of “this compound” is C8H12N2OS . The InChI code is 1S/C8H12N2OS/c1-12(2,11)10-8-5-3-7(9)4-6-8/h3-6H,1,9H2,2H3,(H,10,11) .Physical and Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . The boiling point and other physical properties are not specified in the available resources .Scientific Research Applications
Synthesis Techniques : Efficient procedures have been developed for preparing iminoquinone derivatives from anilines using specific oxidation methods in dimethyl sulfoxide (DMSO), highlighting a general approach to compounds consisting of an imino-quinone moiety with a wide range of functional groups. These methods postulate a Single Electron Transfer (SET) process to explain the oxidation pathway (Heng-Chang Ma & X. Jiang, 2007).
Tautomeric Behavior : The tautomeric forms of molecules like 3-amino-4-[4-(dimethylamino)phenyl]-4,5-dihydro-1,2,5-thiadiazole 1,1-dioxide have been identified using infrared and nuclear magnetic resonance spectroscopic methods. These studies suggest the presence of both amino and imino conformers, which are crucial for understanding their pharmaceutical and biological activities (Aliye Gediz Erturk et al., 2016).
Analytical Applications : The voltammetric behavior and analytical applications of certain imino derivatives have been critically studied, with some compounds showing promise in antimicrobial activities and in the removal/separation of specific metals from water, indicating their potential in environmental and biomedical research (M. Makki et al., 2016).
Base-Induced Chemiluminescence : Investigations into the base-induced decomposition of sulfanyl-substituted dioxetanes, derived from specific imino compounds, have shown the ability to emit light under certain conditions. This property could be leveraged in the development of chemiluminescent probes and sensors for various applications (N. Watanabe et al., 2010).
Catalytic and Antimicrobial Applications
Catalyst-Free Reactions : A study detailed the use of dimethyl sulfoxide–nitric acid combinations for cyanations or azidations of imines, showcasing a metal-free method that enhances the synthesis of α-diarylmethine imino sulfanone. Such methodologies underscore the importance of environmentally friendly reactions in organic synthesis (M. Nasseri et al., 2019).
Antimicrobial Activity : The antimicrobial activity of Schiff bases derived from sulfanylphenyl imino compounds has been explored, demonstrating significant efficacy against various bacterial and fungal strains. This suggests potential applications in developing new antimicrobial agents (M. Behpour et al., 2009).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has a signal word of “Warning”. The hazard statements include H302, H312, H315, H319, H332, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501 .
Properties
IUPAC Name |
4-[[dimethyl(oxo)-λ6-sulfanylidene]amino]aniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2OS/c1-12(2,11)10-8-5-3-7(9)4-6-8/h3-6H,9H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUJRYDOEXOBYJG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=NC1=CC=C(C=C1)N)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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